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Compound of Interest

Compound Name: 3-Acetamidocoumarin

Cat. No.: B125707 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Acetamidocoumarin, with CAS number 779-30-6, is a synthetically versatile heterocyclic

compound built upon a coumarin scaffold. This molecule has garnered significant interest in

various scientific fields due to its intrinsic fluorescence and diverse biological activities. It

serves as a crucial intermediate in the synthesis of more complex molecules and as a subject

of investigation for its potential therapeutic applications, including antimicrobial and anticancer

properties. This technical guide provides a comprehensive overview of 3-Acetamidocoumarin,

consolidating its physicochemical properties, spectral data, detailed experimental protocols for

its synthesis and biological evaluation, and insights into its mechanism of action. All

quantitative data is presented in structured tables for clarity and comparative analysis, and key

experimental workflows and signaling pathways are visualized using diagrams.

Chemical and Physical Properties
3-Acetamidocoumarin is a stable, crystalline solid at room temperature. Its core structure

consists of a benzopyrone (coumarin) ring substituted with an acetamido group at the 3-

position. This substitution is critical to its chemical reactivity and biological profile.
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Property Value Reference

CAS Number 779-30-6

Molecular Formula C₁₁H₉NO₃

Molecular Weight 203.19 g/mol

Appearance
White to light yellow crystalline

powder

Melting Point 205-210 °C

IUPAC Name
N-(2-oxo-2H-chromen-3-

yl)acetamide

Synonyms

3-Acetylaminocoumarin, N-(2-

Oxo-1-benzopyran-3-

yl)acetamide

Solubility Soluble in organic solvents

Spectral Data
The structural characterization of 3-Acetamidocoumarin is well-documented through various

spectroscopic techniques. The following tables summarize the key spectral data.

2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (DMSO-d₆) Chemical Shift (δ) ppm

CH₃ 2.15 (s, 3H)

Aromatic-H 7.30-7.70 (m, 4H)

C₄-H 8.50 (s, 1H)

NH 9.80 (s, 1H)
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¹³C NMR (DMSO-d₆) Chemical Shift (δ) ppm

CH₃ 23.5

Aromatic/Vinyl C 115.8, 118.9, 124.5, 125.1, 128.9, 131.8

C-N 120.5

C=O (Amide) 168.5

C=O (Lactone) 159.0

C-O 153.0

2.2. Infrared (IR) Spectroscopy

Functional Group Wavenumber (cm⁻¹)

N-H Stretch 3200-3300

C=O Stretch (Lactone) ~1720

C=O Stretch (Amide) ~1680

C=C Stretch (Aromatic) 1600-1500

2.3. Mass Spectrometry (MS)

Ion m/z

[M+H]⁺ 204.0655

[M]⁺ 203.0582

Synthesis of 3-Acetamidocoumarin
The most common and efficient method for the synthesis of 3-Acetamidocoumarin is the

condensation of salicylaldehyde with N-acetylglycine in the presence of a base and a

dehydrating agent.
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Experimental Protocol: Synthesis from Salicylaldehyde
and N-Acetylglycine
This protocol outlines a standard laboratory procedure for the synthesis of 3-
Acetamidocoumarin.

Materials:

Salicylaldehyde

N-acetylglycine (Aceturic acid)

Acetic anhydride

Anhydrous sodium acetate

Ethanol

Round-bottom flask

Reflux condenser

Heating mantle

Beakers, filtering funnel, and other standard laboratory glassware

Procedure:

Reactant Mixture: In a round-bottom flask, combine salicylaldehyde (1 equivalent), N-

acetylglycine (1.2 equivalents), and anhydrous sodium acetate (1.2 equivalents).

Addition of Dehydrating Agent: Add acetic anhydride (3 equivalents) to the flask.

Reflux: Attach a reflux condenser and heat the mixture gently in a heating mantle to 140-150

°C for 5-6 hours. The reaction should be carried out in a fume hood.

Precipitation: After cooling, pour the reaction mixture slowly into a beaker of ice-cold water

with constant stirring. A solid precipitate of 3-Acetamidocoumarin will form.
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Filtration and Washing: Collect the crude product by vacuum filtration and wash it thoroughly

with cold water to remove any unreacted starting materials and byproducts.

Recrystallization: Purify the crude product by recrystallization from ethanol to obtain pure,

crystalline 3-Acetamidocoumarin.

Drying: Dry the purified crystals in a vacuum oven at 60-70 °C.
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Caption: Workflow for the synthesis of 3-Acetamidocoumarin.

Biological Activities and Experimental Protocols
3-Acetamidocoumarin and its derivatives have been investigated for a range of biological

activities. The most prominent among these are their antimicrobial and anticancer effects.

Antimicrobial Activity
Coumarin derivatives, including 3-Acetamidocoumarin, have demonstrated inhibitory activity

against various bacterial and fungal strains. The antimicrobial efficacy is typically evaluated by

determining the Minimum Inhibitory Concentration (MIC) and the zone of inhibition.
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Organism Activity Reference

Staphylococcus aureus Moderate

Bacillus subtilis Moderate

Escherichia coli Low to Moderate

Pseudomonas aeruginosa Low

Candida albicans Moderate

Experimental Protocol: Antimicrobial Susceptibility
Testing (Agar Dilution Method)
This protocol provides a generalized procedure for assessing the antimicrobial activity of 3-
Acetamidocoumarin.

Materials:

3-Acetamidocoumarin

Bacterial/Fungal strains

Nutrient agar or specific growth medium

Dimethyl sulfoxide (DMSO) for dissolving the compound

Sterile petri dishes, pipettes, and loops

Incubator

Procedure:

Preparation of Stock Solution: Dissolve a known weight of 3-Acetamidocoumarin in a

minimal amount of DMSO to prepare a stock solution of high concentration.

Preparation of Agar Plates: Prepare nutrient agar according to the manufacturer's

instructions and sterilize it by autoclaving. Cool the agar to 45-50 °C.
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Incorporation of the Compound: Add appropriate volumes of the stock solution of 3-
Acetamidocoumarin to the molten agar to achieve a series of desired final concentrations.

Pour the agar into sterile petri dishes and allow them to solidify. A control plate without the

compound should also be prepared.

Inoculation: Prepare a standardized inoculum of the test microorganism (e.g., 0.5 McFarland

standard). Spot-inoculate the surface of the agar plates with the microbial suspension.

Incubation: Incubate the plates at the optimal temperature for the growth of the

microorganism (e.g., 37 °C for most bacteria) for 24-48 hours.

Determination of MIC: The MIC is the lowest concentration of 3-Acetamidocoumarin that

completely inhibits the visible growth of the microorganism.

Anticancer Activity
Several studies have highlighted the potential of coumarin derivatives as anticancer agents.

Their mechanism of action often involves the induction of apoptosis and inhibition of cell

proliferation in cancer cell lines.

Cell Line Activity (IC₅₀) Reference

MCF-7 (Breast Cancer) Varies with derivative

HeLa (Cervical Cancer) Varies with derivative

A549 (Lung Cancer) Varies with derivative

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT
Assay)
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

assay for assessing cell metabolic activity, which serves as a measure of cell viability.

Materials:

Cancer cell line of interest
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3-Acetamidocoumarin

Complete cell culture medium (e.g., DMEM with 10% FBS)

MTT solution (5 mg/mL in PBS)

Solubilization solution (e.g., DMSO or acidified isopropanol)

96-well microplate

CO₂ incubator

Microplate reader

Procedure:

Cell Seeding: Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells per

well and incubate for 24 hours at 37 °C in a 5% CO₂ atmosphere to allow for cell attachment.

Compound Treatment: Prepare serial dilutions of 3-Acetamidocoumarin in the cell culture

medium. Remove the old medium from the wells and add 100 µL of the medium containing

different concentrations of the compound. Include a vehicle control (medium with DMSO)

and a blank (medium only).

Incubation: Incubate the plate for another 24-72 hours.

MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and

incubate for 3-4 hours. During this time, viable cells will reduce the yellow MTT to purple

formazan crystals.

Solubilization: Carefully remove the medium and add 150 µL of the solubilization solution to

each well to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance of the wells at 570 nm using a

microplate reader.

Data Analysis: The percentage of cell viability is calculated relative to the vehicle control. The

IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) can be
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determined by plotting a dose-response curve.

Mechanism of Action and Signaling Pathways
The biological activities of coumarin derivatives are often attributed to their ability to interact

with various cellular targets. In the context of cancer, several coumarin compounds have been

shown to modulate key signaling pathways involved in cell survival and proliferation. One such

critical pathway is the PI3K/AKT pathway, which is often dysregulated in cancer.

While the specific interaction of 3-Acetamidocoumarin with the PI3K/AKT pathway is a

subject of ongoing research, it is hypothesized that it or its derivatives may inhibit the

phosphorylation of AKT, a key protein in this pathway. Inhibition of AKT phosphorylation would

lead to the downstream suppression of cell survival signals and the induction of apoptosis.
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Caption: Potential inhibition of the PI3K/AKT pathway by coumarin derivatives.

Conclusion
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3-Acetamidocoumarin (CAS 779-30-6) is a compound of significant interest to the scientific

community, particularly in the fields of medicinal chemistry and drug development. Its

straightforward synthesis, coupled with its fluorescent properties and diverse biological

activities, makes it a valuable scaffold for further chemical modification and investigation. This

guide has provided a consolidated resource of its key properties, spectral data, and detailed

experimental protocols to facilitate its use in research. Further studies are warranted to fully

elucidate the mechanisms of action of 3-Acetamidocoumarin and its derivatives and to

explore their full therapeutic potential.

To cite this document: BenchChem. [An In-depth Technical Guide to 3-Acetamidocoumarin
(CAS 779-30-6)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b125707#3-acetamidocoumarin-cas-number-779-30-
6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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